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Compound of Interest

Compound Name: Ampelopsin A

Cat. No.: B1665483

Essential Safety and Handling Guide for
Ampelopsin A

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Ampelopsin A (also known as Dihydromyricetin).
Adherence to these procedures is vital for ensuring personal safety and maintaining a secure
laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)

Ampelopsin A is classified as a hazardous substance that can cause skin, eye, and
respiratory irritation.[1][2] It is considered a potent pharmaceutical ingredient requiring careful
handling.[3] The following PPE is mandatory when handling Ampelopsin A in its powdered
form or in solution.
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] . Specifications and Best
PPE Category Required Equipment o——
ractices

Safety goggles should meet
the ANSI Z2.87.1 1989
standard.[4] A face shield must
] Safety Goggles and Face
Eye and Face Protection —_ be worn over safety glasses
ie

when there is a risk of
splashing or aerosol

generation.[4]

Use powder-free disposable
nitrile gloves for incidental
contact.[4][5] For prolonged
handling or when preparing
Hand Protection Disposable Nitrile Gloves solu-tlons, consider double-
gloving. Always check the
manufacturer's chemical
resistance guide.[4] Change
gloves immediately upon

contamination.

A NIOSH-certified respirator
(e.g., N95 or higher) is
required when handling the
powder outside of a certified
chemical fume hood or
Respiratory Protection NIOSH-Certified Respirator ) ] )
biological safety cabinet to
prevent inhalation of airborne
particles.[5] A full respiratory
program, including fit-testing

and training, is essential.[6]

A long-sleeved laboratory coat
should be worn and fully
) Laboratory Coat and Full buttoned.[4] Long pants and
Body Protection )
Coverage Clothing closed-toe, closed-heel shoes
are also required to cover all

exposed skin.[4]
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Operational Plan: Step-by-Step Handling
Procedures

This section outlines the procedural workflow for safely handling Ampelopsin A from receipt to
use in experimental protocols.

Receiving and Unpacking
» Inspection: Upon receipt, visually inspect the shipping container for any signs of damage or

leakage.[6]

o Don PPE: Before handling the package, put on the minimum required PPE: a lab coat, safety
glasses, and nitrile gloves.

e Unpacking Location: Unpack the container in a designated area, preferably within a chemical
fume hood or a well-ventilated space.[7]

o Damaged Packages: If a package is damaged, it should be treated as a spill. Follow your
institution's spill response protocol. Do not open the damaged package and contact your
safety officer.

Storage

» Container Integrity: Ensure the primary container is tightly sealed to prevent exposure to air
and moisture.[1]

o Storage Conditions: Store Ampelopsin A in a cool, dry, and well-ventilated area, protected
from light.[8] Recommended storage temperature is often -20°C.[8]

e Labeling: The container must be clearly labeled with the chemical name, hazard symbols,
and date of receipt.

Weighing and Handling of Powder

o Controlled Environment: All handling of powdered Ampelopsin A must be conducted within
a certified chemical fume hood or a powder containment hood to minimize inhalation risk.
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o Required PPE: Full PPE is required: safety goggles, face shield, nitrile gloves (double-
gloving recommended), lab coat, and a NIOSH-certified respirator if not in a containment
hood.

 Static Control: Take precautionary measures against static discharge, as fine powders can
be susceptible to ignition.[1]

o Spill Prevention: Use a disposable weighing paper or boat. Place a plastic-backed absorbent
pad on the work surface to contain any potential spills.[7]

Solution Preparation

e Solvent Selection: Ampelopsin A has limited solubility in water but is soluble in solvents like
DMSO and Ethanol.[9]

o Preparation Environment: Prepare solutions within a chemical fume hood.
e Procedure:
o Add the solvent to the weighed Ampelopsin A powder slowly to avoid splashing.

o If necessary, gentle warming or sonication can be used to aid dissolution, particularly for
DMSO.[8]

o Ensure the solution is fully dissolved before use in experiments.

o Labeling: Clearly label the solution container with the chemical name, concentration, solvent,
date of preparation, and appropriate hazard warnings.

Disposal Plan

Proper disposal of Ampelopsin A and associated waste is critical to prevent environmental
contamination and ensure safety. All disposal must comply with local, state, and federal
regulations.

e Contaminated PPE:
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o Disposable gloves, absorbent pads, and other contaminated disposable items should be
placed in a designated hazardous waste container.[4]

o This waste should be clearly labeled as "Hazardous Chemical Waste."

o Empty Containers:

[e]

Empty original containers are still considered hazardous.

o Triple rinse the empty container with a suitable solvent (e.g., the solvent used for your
solutions).[2]

o Collect the rinsate as hazardous chemical waste.[2]

o After rinsing, deface the label on the container and dispose of it according to your
institution's guidelines for chemically contaminated glassware or plastic.[2]

e Unused Ampelopsin A (Powder):

o Unused or expired solid Ampelopsin A must be disposed of as hazardous chemical
waste.

o Do not dispose of it in the regular trash or down the drain.

o Package and label it clearly for pickup by your institution's environmental health and safety
department.

e Agueous and Solvent-Based Solutions:

o Collect all waste solutions containing Ampelopsin A in a designated, sealed, and properly
labeled hazardous waste container.[2]

o Do not mix incompatible waste streams.[2]

o Never dispose of solutions containing Ampelopsin A down the sanitary sewer.[3]

Quantitative Data

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.otago.ac.nz/__data/assets/pdf_file/0015/505401/laboratory-chemical-waste-disposal-guidelines.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b1665483?utm_src=pdf-body
https://www.benchchem.com/product/b1665483?utm_src=pdf-body
https://www.benchchem.com/product/b1665483?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b1665483?utm_src=pdf-body
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property Value Source

Acute Toxicity (Oral LD50,

>5 g/k 1
Mouse) I s
Acute Toxicity (Intraperitoneal

1,410 mg/kg [1]
LD50, Mouse)
Solubility in DMSO =5 mg/mL (with warming) [8]
Solubility in Ethanol 64 mg/mL 9]
Solubility in Water Insoluble [9]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling of Ampelopsin A
in a laboratory setting.

Preparation & Storage Handling & Use (in Fume Hood)

o oy [—>| Soluton Preparation }—»‘ Experimental Use

eeeeeeeeeeeeeeeeee

Secure Storage
(-20°C, Protected from Light)

Receiving & Unpacking
(inspect for Damage)

|| Don Full PPE

Empty Containers
(Triple Rinsed)

Click to download full resolution via product page

Caption: Safe handling workflow for Ampelopsin A from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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